Cas no 151896-98-9 (4-BENZYLOXYBENZALDEHYDE POLYSTYRENE HL)

4-BENZYLOXYBENZALDEHYDE POLYSTYRENE HL Properties

Names and Identifiers

• 4-BENZYLOXYBENZALDEHYDE POLYSTYRENE HL
• FOR-ALKO RESIN
• ALDEHYDE WANG HL RESIN
• ALDEHYDE WANG RESIN HL
• 4-BENZYLOXYBENZALDEHYDE, POLYMER-SUPPORTED
• 4-BENZYLOXYBENZALDEHYDE RESIN
• AldehydeWangresin~BenzaldehydeWangresin
• aldehyde wang resin
• benzaldehyde wang resin
• 4-Benzyloxybenzaldehyde resin(100-200 mesh, 1.5-2.5 meq/g)
• 12P-070
• 4-(Phenylmethoxy)benzaldehyde
• p-Benzyloxy-benzaldehyde
• B1325
• 4-(Benzyloxy)benzaldehyde
• BB 0243317
• Benzaldehyde, p-(benzyloxy)-
• FT-0617662
• NSC 131669
• 4benzyloxybenzaldehyde
• BP-12836
• 4-(Benzyloxy)benzaldehyde, 97%
• NSC28298
• AC-7256
• 4-(Benzyloxy)benzaldehyde, Vetec(TM) reagent grade, 97%
• A826467
• 4-(phenylmethoxybenzaldehyde
• NSC-28298
• AM20061216
• F1997-0010
• 4-benzyloxy benzaldehyde
• 2,4,5-trifluoropropiophenone
• Q63396607
• CS-W015009
• NSC-131669
• Benzaldehyde, 4-(phenylmethoxy)-
• 4-benzoxybenzaldehyde
• 4-formylphenoxy phenyl methane
• StratoSpheres(TM) PL-CHO (Benzaldehyde) resin, 50-100 mesh, extent of labeling: 3.0 mmol/g loading, 1 % cross-linked
• Benzyl 4-formylphenyl ether
• 4-Benzyloxy-benzaldehyde
• 4397-53-9
• FT-0617661
• AKOS000119543
• MFCD00003387
• 5570-82-1
• SCHEMBL158270
• NSC131669
• EN300-15512
• CBMicro_014912
• p-(Benzyloxy)benzaldehyde
• Cambridge id 5570821
• p-benzyloxybenzaldehyde
• SY005407
• EINECS 224-527-2
• NSC 28298
• T6NE7S92Z9
• AB00306450-03
• 4-Benzyloxybenzaldehyde
• Z26334962
• 4-(phenylmethoxy)-benzaldehyde
• 151896-98-9
• 4-phenylmethoxybenzaldehyde
• BIM-0014979.P001
• J-513650
• NCGC00321313-01
• NS00031380
• 4-(benzyloxy)-benzaldehyde
• CHEMBL58010
• DTXSID5063441
• FT-0662862
• DB-013294
• STK198754
• BBL023401
• 4-(Benzyloxy)benzaldehyde; 4-(Phenylmethoxy)benzaldehyde; NSC 131669; NSC 28298; p-(Benzyloxy)benzaldehyde;
• +Expand

• InChIKey： ZVTWZSXLLMNMQC-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O2/c15-10-12-6-8-14(9-7-12)16-11-13-4-2-1-3-5-13/h1-10H,11H2
• SMILES： O=CC1=CC=C(OCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 212.083729621g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 212.083729621g/mol
• Heavy Atom Count: 16
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: White solid
• Solubility: Not determined
• Sensitiveness: Air Sensitive